![molecular formula C13H12F2O2 B6239014 2,2-difluoro-3-(4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2381248-01-5](/img/no-structure.png)
2,2-difluoro-3-(4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Description
“2,2-difluoro-3-(4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid” is a chemical compound with the molecular formula C13H9F5O2 . It has a molecular weight of 292.2 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H9F5O2/c14-12(15,16)8-3-1-7(2-4-8)10-5-11(6-10,9(19)20)13(10,17)18/h1-4H,5-6H2,(H,19,20) .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 341.9±42.0 °C and a predicted density of 1.54±0.1 g/cm3 at 20 °C and 760 Torr . Its pKa is predicted to be 3.07±0.60 .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-3-(4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methylbenzaldehyde", "ethyl acetoacetate", "1,1,1-trifluoroacetone", "sodium ethoxide", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "petroleum ether", "water" ], "Reaction": [ "Step 1: Condensation of 4-methylbenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 4-methylphenyl-3-buten-2-one.", "Step 2: Addition of 1,1,1-trifluoroacetone to 4-methylphenyl-3-buten-2-one in the presence of sodium borohydride to form 2,2-difluoro-3-(4-methylphenyl)butan-2-ol.", "Step 3: Oxidation of 2,2-difluoro-3-(4-methylphenyl)butan-2-ol with acetic acid and sulfuric acid to form 2,2-difluoro-3-(4-methylphenyl)butan-2-one.", "Step 4: Conversion of 2,2-difluoro-3-(4-methylphenyl)butan-2-one to 2,2-difluoro-3-(4-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid through a series of reactions involving sodium hydroxide, hydrochloric acid, sodium bicarbonate, and magnesium sulfate.", "Step 5: Purification of the final product using a mixture of diethyl ether and petroleum ether, followed by drying with magnesium sulfate and recrystallization from water." ] } | |
CAS RN |
2381248-01-5 |
Molecular Formula |
C13H12F2O2 |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
